Cas no 109012-24-0 (1-Methyl-4-nitro-1H-imidazole-2-carboxylic acid)

• Product name: 1-Methyl-4-nitro-1H-imidazole-2-carboxylic acid
• CAS No: 109012-24-0
• MF: C₅H₅N₃O₄
• MW: 171.1109
• MDL: MFCD09909754
• CID: 1036405
• PubChem ID: 12067998

1-Methyl-4-nitro-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-imidazole-2-carboxylic acid
• 1-methyl-4-nitroimidazole-2-carboxylic acid
• 1H-Imidazole-2-carboxylic acid, 1-methyl-4-nitro-
• YGULFBUDTAHAKI-UHFFFAOYSA-N
• FCH832803
• AB54849
• AK128576
• AX8250638
• D82624
• DB-328987
• AS-67297
• SCHEMBL3287960
• 109012-24-0
• AKOS006229920
• 1-methyl-4-nitro-1H-Imidazole-2-carboxylicacid
• CS-0151178
• DTXSID70476910

• MDL： MFCD09909754
• Inchi： 1S/C5H5N3O4/c1-7-2-3(8(11)12)6-4(7)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： YGULFBUDTAHAKI-UHFFFAOYSA-N
• SMILES： O([H])C(C1=NC(=C([H])N1C([H])([H])[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-137 ºC
• Boiling Point: 455.6±37.0 °C at 760 mmHg
• Flash Point: 229.4±26.5 °C
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 98.26
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Methyl-4-nitro-1H-imidazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C